![molecular formula C20H22ClN5O B5651887 6-chloro-2-({4-[1-(cyclopropylmethyl)-1H-imidazol-2-yl]piperidin-1-yl}carbonyl)imidazo[1,2-a]pyridine](/img/structure/B5651887.png)
6-chloro-2-({4-[1-(cyclopropylmethyl)-1H-imidazol-2-yl]piperidin-1-yl}carbonyl)imidazo[1,2-a]pyridine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound of interest belongs to a class of imidazo[1,2-a]pyridines, a heterocyclic motif known for its diverse biological activities and pharmaceutical applications. While the exact compound is not directly mentioned in available literature, research into similar compounds provides valuable insights into the synthesis methods, molecular structure analyses, chemical reactions, and properties of imidazo[1,2-a]pyridine derivatives.
Synthesis Analysis
The synthesis of imidazo[1,2-a]pyridine derivatives often involves multistep reactions starting from 2-aminopyridines or chloropyridines. For example, a one-pot synthesis involving β-lactam carbenes with 2-pyridyl isonitriles has been reported, leading to novel imidazo[1,2-a]pyridine derivatives with potential application as fluorescent probes (Shao et al., 2011). Another approach involves the cyclization of amino pyridines with chloro ketones, producing imidazo[1,2-a]pyridines with different substitutions at the 3-position, highlighting the versatility of synthetic routes (Starrett et al., 1989).
Molecular Structure Analysis
The molecular structure of imidazo[1,2-a]pyridine derivatives is often confirmed using X-ray crystallography, showcasing specific geometric conformations. For instance, the crystal structure of a related compound, 8-(6-chloro-pyridin-3-ylmethyl)-2,6,7,8-tetrahydro-imidazo[2,1-c][1,2,6-chloropyridyl-3-yl-4]triazin-3-one, reveals a perpendicular arrangement of the pyridine ring to the imidazole ring, with both adopting a half-chair conformation (Kapoor et al., 2011).
properties
IUPAC Name |
(6-chloroimidazo[1,2-a]pyridin-2-yl)-[4-[1-(cyclopropylmethyl)imidazol-2-yl]piperidin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22ClN5O/c21-16-3-4-18-23-17(13-26(18)12-16)20(27)24-8-5-15(6-9-24)19-22-7-10-25(19)11-14-1-2-14/h3-4,7,10,12-15H,1-2,5-6,8-9,11H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SLAYWNFESTXBMI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1CN2C=CN=C2C3CCN(CC3)C(=O)C4=CN5C=C(C=CC5=N4)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22ClN5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
383.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.